
Trisulfo-Cy5-Alkyne for Single-Molecule
Imaging: Application Notes and Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Trisulfo-Cy5-Alkyne

Cat. No.: B15553946 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Trisulfo-Cy5-Alkyne is a water-soluble, far-red fluorescent dye designed for robust

performance in single-molecule imaging applications. As a member of the cyanine dye family, it

exhibits high extinction coefficients, good quantum yields, and emission spectra in a range with

minimal cellular autofluorescence, making it an excellent choice for demanding imaging

experiments.[1] The key features of Trisulfo-Cy5-Alkyne include:

An Alkyne Moiety: This functional group allows for covalent attachment to azide-modified

biomolecules via a highly specific and efficient copper(I)-catalyzed azide-alkyne

cycloaddition (CuAAC) reaction, commonly known as "Click Chemistry."[2][3] This

bioorthogonal ligation strategy is ideal for site-specific labeling of proteins, nucleic acids, and

other targets within complex biological samples.

Trisulfonation: The presence of three sulfonate groups renders the dye highly water-soluble,

preventing aggregation and non-specific binding, which are critical considerations for single-

molecule studies.[1][4] This hydrophilicity ensures that the dye remains in solution in

aqueous buffers without the need for organic co-solvents that could perturb biological

structures.

Cy5 Core: The cyanine 5 core provides the desirable photophysical properties for single-

molecule imaging, including high brightness and photostability, particularly when used with
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appropriate imaging buffers.[1][3]

This document provides detailed application notes and protocols for the use of Trisulfo-Cy5-
Alkyne in single-molecule imaging, with a focus on labeling strategies and data acquisition.

Data Presentation
Photophysical and Chemical Properties of Trisulfo-Cy5-
Alkyne

Property Value Reference

Excitation Maximum (λ_ex) ~647 nm [2]

Emission Maximum (λ_em) ~670 nm [2]

Molar Extinction Coefficient ~250,000 cm⁻¹M⁻¹ [2]

Molecular Weight ~788 g/mol [2]

Solubility Water, DMSO, DMF [2]

Reactive Group Alkyne [2]

Performance in Single-Molecule Localization
Microscopy (SMLM)
While specific data for Trisulfo-Cy5-Alkyne is not available, a structurally similar dye, Cy5B-

trisulfo, has been characterized in dSTORM experiments, offering a benchmark for expected

performance.

Parameter Cy5B-trisulfo Standard Cy5 Reference

Photon Counts per

ON-event
~1,800 ~770 [5]

Localization Precision 6.6 ± 3.3 nm 8.4 ± 4.4 nm [5]

Mandatory Visualizations
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Experimental Workflow for Single-Molecule Imaging
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Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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